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Compound of Interest

Compound Name: 3,3,6-Trimethylnonane

Cat. No.: B14546265 Get Quote

Essential Safety and Handling Guide for 3,3,6-
Trimethylnonane
For researchers, scientists, and drug development professionals handling 3,3,6-
Trimethylnonane, this guide provides immediate and essential safety protocols, personal

protective equipment (PPE) recommendations, and disposal plans. Although a specific Safety

Data Sheet (SDS) for 3,3,6-Trimethylnonane is not readily available, this information is based

on the safety data for the closely related isomer, 2,2,4,4,6,8,8-Heptamethylnonane, and

general safety practices for flammable liquid hydrocarbons.

Chemical Properties
A summary of the known physical and chemical properties of 3,3,6-Trimethylnonane is

provided below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14546265?utm_src=pdf-interest
https://www.benchchem.com/product/b14546265?utm_src=pdf-body
https://www.benchchem.com/product/b14546265?utm_src=pdf-body
https://www.benchchem.com/product/b14546265?utm_src=pdf-body
https://www.benchchem.com/product/b14546265?utm_src=pdf-body
https://www.benchchem.com/product/b14546265?utm_src=pdf-body
https://www.benchchem.com/product/b14546265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14546265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C12H26

Molecular Weight 170.33 g/mol [1]

Boiling Point 198°C[2]

Density 0.7557 g/cm³[2]

Refractive Index 1.4237[2]

Melting Point -50.8°C (estimate)[2]

Water Solubility Insoluble[3]

Personal Protective Equipment (PPE)
Proper PPE is critical to ensure safety when handling 3,3,6-Trimethylnonane. The following

table summarizes the recommended PPE.

Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary if there is a splash

hazard.

Must comply with EN166 or

ANSI Z87.1 standards.

Skin

Chemically resistant gloves.

Protective clothing to prevent

skin contact.

Nitrile rubber gloves are a

suitable option. Flame

retardant antistatic protective

clothing is recommended.

Respiratory

Use only in a well-ventilated

area. If engineering controls

are insufficient, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.

Respiratory protection is

required when vapors or

aerosols are generated.
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Operational Plan: Handling and Storage
Handling:

Always work in a well-ventilated area, such as a chemical fume hood.

Avoid breathing vapors or mists.

Prevent contact with skin and eyes.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools and take precautionary measures against static discharge.[4]

Ground and bond containers and receiving equipment.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from heat and sources of ignition.[4]

Store in a flammables area.[4]

Emergency Procedures
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Incident First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Get medical attention.[3]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

attention if irritation develops.[3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[3]

Ingestion

Do NOT induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get medical aid

immediately. Aspiration hazard.[3]

Fire

Use dry chemical, carbon dioxide (CO2), or

alcohol-resistant foam.[3] Do not use a heavy

water stream.[3]

Spill

Absorb spill with inert material (e.g., vermiculite,

sand, or earth), then place in a suitable

container for disposal.[3] Remove all sources of

ignition and provide ventilation.

Disposal Plan
Waste Disposal:

Dispose of this chemical and its container in accordance with all applicable federal, state,

and local regulations.

Waste material must be disposed of in accordance with national and local regulations.

Do not mix with other waste. Handle uncleaned containers as you would the product itself.
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Contaminated PPE:

Contaminated clothing should be removed and washed before reuse.[4]

Dispose of contaminated gloves and other disposable PPE as hazardous waste.

Experimental Workflow and Safety Precautions
The following diagram outlines the logical workflow for safely handling 3,3,6-Trimethylnonane,

from preparation to disposal, incorporating all necessary safety checks and PPE.
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Workflow for Safe Handling of 3,3,6-Trimethylnonane

Preparation

Handling

Cleanup & Disposal

Key Safety Checks

Review Safety Data Sheet (or equivalent for similar compounds)

Ensure proper ventilation (fume hood)

Don Personal Protective Equipment (PPE)

Dispense 3,3,6-Trimethylnonane

Perform experimental procedure

Decontaminate work area

Spill?

During Handling

Exposure?

During Handling

Dispose of waste and contaminated PPE

Remove PPE

Wash hands thoroughly

Follow Spill Protocol

Follow First Aid

Click to download full resolution via product page

Caption: Safe handling workflow for 3,3,6-Trimethylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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